6-chloro-1-ethyl-5-isopropyl-3-methoxymethyl-1H-pyrimidine-2,4-dione

• Molecular Formula: C11H17ClN2O3
• Molecular Weight: 260.72 g/mol
• IUPAC Name: 6-chloro-1-ethyl-3-(methoxymethyl)-5-propan-2-ylpyrimidine-2,4-dione
• InChI: InChI=1S/C11H17ClN2O3/c1-5-13-9(12)8(7(2)3)10(15)14(6-17-4)11(13)16/h7H,5-6H2,1-4H3
• InChI Key: RSOUMJPGYOTLIQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=O)N(C1=O)COC)C(C)C)Cl

Description

6-chloro-1-ethyl-5-isopropyl-3-methoxymethyl-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C11H17ClN2O3 and its molecular weight is 260.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 6-chloro-1-ethyl-5-isopropyl-1H-pyrimidine-2,4-dione (11.5 g, 53 mmol) in DMF (100 mL) in a water bath, was added 60% NaH (3.18 g, 79.6 mmol). After stirring for 40 min., technical grade chloromethyl methyl ether (7.6 mL, 80 mmol) was added and the mixture was stirred at room temperature overnight. The mixture was evaporated in vacuo and the residue was purified by silica gel column chromatography (eluent, ethyl acetate:hexane (1:5)) to give 12.6 g (91%) of 6-chloro-1-ethyl-5-isopropyl-3-methoxymethyl-1H-pyrimidine-2,4-dione as a colorless oil. H-NMR (200 MHz, CDCl3) δ 1.26-1.34 (9H, m), 3.24 (1H, m), 3.44 (3H, s), 4.16 (2H, q, J=7.0 Hz), 5.35 (2H, s); m/z (EI) 260 (M+).